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Compound of Interest

Compound Name:

1-(4-

Methoxyphenyl)cyclobutanecarbo

nitrile

CAS No.: 29786-45-6

Cat. No.: B1321512

Get Quote

CAS Number: 29786-45-6

Introduction: The Strategic Importance of the
Cyclobutane Moiety in Modern Drug Discovery
In the landscape of contemporary medicinal chemistry, the pursuit of novel molecular scaffolds

that confer advantageous pharmacokinetic and pharmacodynamic properties is a perpetual

endeavor. While aromatic systems have traditionally been a mainstay of drug design, there is a

growing appreciation for the role of saturated, three-dimensional structures in improving key

drug-like attributes.[1] The cyclobutane ring, a four-membered carbocycle, has emerged as a

particularly compelling structural motif.[2][3][4][5][6] Its inherent puckered conformation

introduces a desirable degree of three-dimensionality, moving away from the planarity of many

traditional pharmacophores. This can lead to enhanced binding affinity through better

complementarity with the topographically complex binding sites of biological targets.[1]
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Furthermore, the replacement of metabolically susceptible groups, such as gem-dimethyl or

even aromatic rings, with a cyclobutane moiety can significantly improve metabolic stability, a

critical factor in optimizing a drug candidate's pharmacokinetic profile.[3][4] This guide provides

a comprehensive technical overview of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, a

compound that embodies the potential of the cyclobutane scaffold. We will delve into its

synthesis, physicochemical properties, and potential applications, providing researchers,

scientists, and drug development professionals with the foundational knowledge to leverage

this and similar structures in their research programs.

Physicochemical Properties and Structural Data
A thorough understanding of a compound's physicochemical properties is fundamental to its

application in research and development. The following table summarizes the key identifiers

and properties for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Identifier Value Source

CAS Number 29786-45-6

Molecular Formula C₁₂H₁₃NO

Molecular Weight 187.24 g/mol

Physical Form Liquid (at room temperature)

InChI Key
KKMVJOZLYNVVSK-

UHFFFAOYSA-N

Predicted Spectroscopic Data
While a comprehensive set of experimentally derived spectra for 1-(4-
Methoxyphenyl)cyclobutanecarbonitrile is not readily available in the public domain, we can

predict the key spectroscopic features based on its structure and data from analogous

compounds.

¹H NMR (predicted): The proton NMR spectrum is expected to show characteristic signals for

the aromatic protons of the 4-methoxyphenyl group, likely as two doublets in the range of δ

6.8-7.5 ppm. The methoxy group will present as a singlet at approximately δ 3.8 ppm. The
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protons of the cyclobutane ring will appear as multiplets in the upfield region, likely between

δ 2.0-3.0 ppm.

¹³C NMR (predicted): The carbon NMR spectrum will show a signal for the nitrile carbon

around 120-125 ppm. The aromatic carbons will appear in the δ 114-160 ppm region, with

the carbon attached to the methoxy group being the most downfield. The quaternary carbon

of the cyclobutane ring will be in the δ 40-50 ppm range, and the other cyclobutane carbons

will be further upfield. The methoxy carbon will have a signal around δ 55 ppm.

IR Spectroscopy (predicted): The infrared spectrum will be characterized by a sharp,

medium-intensity peak around 2240 cm⁻¹ corresponding to the C≡N stretch of the nitrile

group. Strong C-O stretching bands for the methoxy group will be present in the 1250-1000

cm⁻¹ region. Aromatic C-H and C=C stretching vibrations will be observed in the 3100-3000

cm⁻¹ and 1600-1450 cm⁻¹ regions, respectively.

Synthesis of 1-(4-
Methoxyphenyl)cyclobutanecarbonitrile: A
Proposed Protocol
A robust and scalable synthetic route is paramount for the utility of any chemical intermediate.

While a specific, peer-reviewed protocol for the synthesis of 1-(4-
Methoxyphenyl)cyclobutanecarbonitrile is not widely published, a highly plausible and

efficient method can be adapted from the well-documented synthesis of its chloro-analog, 1-(4-

chlorophenyl)cyclobutanecarbonitrile, a key intermediate in the production of the anti-obesity

drug sibutramine. This proposed synthesis involves the alkylation of (4-

methoxyphenyl)acetonitrile with 1,3-dibromopropane.

Reaction Scheme

NaH, DMSO

4-Methoxyphenylacetonitrile + 1,3-Dibromopropane 1-(4-Methoxyphenyl)cyclobutanecarbonitrileAlkylation
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Caption: Proposed synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Detailed Experimental Protocol (Proposed)
This protocol is adapted from the synthesis of 1-(4-chlorophenyl)-1-cyclobutyl cyanide.

Materials:

(4-Methoxyphenyl)acetonitrile

1,3-Dibromopropane

Sodium hydride (NaH), 60% dispersion in mineral oil

Anhydrous Dimethyl sulfoxide (DMSO)

Isopropyl alcohol (IPA)

Diethyl ether

Water

Celite™

Procedure:

Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a dropping

funnel, and a nitrogen inlet, add sodium hydride (1.1 equivalents) to anhydrous DMSO.

Addition of Starting Material: Under a nitrogen atmosphere, a solution of (4-

methoxyphenyl)acetonitrile (1 equivalent) and 1,3-dibromopropane (1.2 equivalents) in

anhydrous DMSO is added dropwise to the stirred suspension of sodium hydride at room

temperature (20-25 °C).

Reaction: The reaction mixture is stirred at room temperature for 2-3 hours. The progress of

the reaction can be monitored by thin-layer chromatography (TLC).
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Quenching: Upon completion, the reaction is carefully quenched by the slow, dropwise

addition of isopropyl alcohol, followed by the addition of water.

Work-up: The mixture is filtered through a pad of Celite™ to remove inorganic salts. The filter

cake is washed with diethyl ether. The combined filtrate is transferred to a separatory funnel,

and the organic layer is separated. The aqueous layer is extracted with diethyl ether. The

combined organic layers are washed with water and brine, dried over anhydrous sodium

sulfate, and filtered.

Purification: The solvent is removed under reduced pressure, and the crude product is

purified by vacuum distillation to yield 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

The Role in Drug Discovery and Development: Field-
Proven Insights
The true value of a chemical entity like 1-(4-Methoxyphenyl)cyclobutanecarbonitrile lies in

its potential applications, particularly in the realm of drug discovery. The incorporation of the

cyclobutane ring is a strategic choice to enhance the three-dimensional character of a

molecule, which is increasingly recognized as a key factor for improving pharmacological

properties and achieving clinical success.[1]

Bioisosteric Replacement and Conformational Rigidity
The cyclobutane moiety can serve as a bioisostere for other common chemical groups. For

instance, it can replace a gem-dimethyl group, maintaining a similar steric profile while

potentially improving metabolic stability and solubility.[3][4] Its rigid, puckered structure also

provides conformational constraint, which can lock a flexible molecule into its bioactive

conformation, thereby reducing the entropic penalty upon binding to its target and potentially

increasing potency.[2][4]

Potential as a Precursor for Novel Therapeutics
Given its structural similarity to the core of the antidepressant drug venlafaxine, 1-(4-
Methoxyphenyl)cyclobutanecarbonitrile represents a valuable starting point for the

synthesis of novel central nervous system (CNS) agents. The nitrile group can be readily
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converted to an amine, which can then be further functionalized to explore a range of

pharmacological targets.

1-(4-Methoxyphenyl)cyclobutanecarbonitrile 1-(Aminomethyl)-1-(4-methoxyphenyl)cyclobutaneReduction Novel CNS Drug CandidatesFunctionalization

Click to download full resolution via product page

Caption: Potential synthetic utility for novel drug candidates.

The exploration of derivatives of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile could lead to

the discovery of new chemical entities with improved efficacy, selectivity, and pharmacokinetic

profiles for a variety of neurological and psychiatric disorders.

Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling 1-
(4-Methoxyphenyl)cyclobutanecarbonitrile.

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).

Precautionary Statements: P264 (Wash skin thoroughly after handling), P280 (Wear

protective gloves/eye protection/face protection), P302+P352 (IF ON SKIN: Wash with plenty

of water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing).

Pictograms: GHS07 (Exclamation mark).

It is imperative to handle this compound in a well-ventilated fume hood and to wear appropriate

personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Conclusion
1-(4-Methoxyphenyl)cyclobutanecarbonitrile stands as a compelling example of a modern

building block for drug discovery. Its key structural feature, the cyclobutane ring, offers a

strategic advantage in the design of molecules with enhanced three-dimensionality and

improved metabolic stability. While this guide has provided a comprehensive overview of its
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properties and a proposed synthetic route, the full potential of this compound remains to be

explored. It is our hope that this technical guide will serve as a valuable resource for

researchers and scientists, empowering them to unlock the potential of 1-(4-
Methoxyphenyl)cyclobutanecarbonitrile and other cyclobutane-containing molecules in the

development of the next generation of therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://chem.libretexts.org/Bookshelves/Biological_Chemistry/An_Introduction_to_Medicinal_Chemistry_and_Molecular_Recognition_(de_Araujo_et_al.)/01%3A_Chapters/1.06%3A_Drug_Modifications_to_Improve_Stability
https://www.researchgate.net/publication/5573072_The_gem_-Dimethyl_Effect_Revisited
https://pmc.ncbi.nlm.nih.gov/articles/PMC9314592/
https://www.benchchem.com/product/b1321512/docs#an-in-depth-technical-guide-to-1-4-methoxyphenyl-cyclobutanecarbonitrile
https://www.benchchem.com/product/b1321512/docs#an-in-depth-technical-guide-to-1-4-methoxyphenyl-cyclobutanecarbonitrile
https://www.benchchem.com/product/b1321512/docs#an-in-depth-technical-guide-to-1-4-methoxyphenyl-cyclobutanecarbonitrile
https://www.benchchem.com/product/b1321512/docs#an-in-depth-technical-guide-to-1-4-methoxyphenyl-cyclobutanecarbonitrile
https://www.benchchem.com/product/b1321512?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321512?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321512?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

